Cas no 2229415-61-4 (4-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-ol)

• Product Name: 4-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-ol
• CAS No: 2229415-61-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 5898253
• PubChem ID: 165670247
• Update Time: 2025-10-19

4-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-ol
• 2229415-61-4
• EN300-1918858

• Inchi： 1S/C12H15BrO3/c1-8(14)2-3-9-6-10(13)12-11(7-9)15-4-5-16-12/h6-8,14H,2-5H2,1H3
• InChI Key： RMWGNFZXDNORMD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)CCC(C)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-ol

4-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Butan-2-Ol (CAS No: 2229415-61-4)

4-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Butan-2-Ol is a complex organic compound with the CAS number 2229415-61-4. This compound belongs to the class of benzodioxins, which are aromatic heterocyclic compounds containing a dioxane ring fused to a benzene ring. The presence of the bromine atom at position 8 and the butan-2-ol group at position 6 makes this compound unique in terms of its chemical structure and potential applications.

The synthesis of 4-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Butan-2-Ol involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems.

One of the most significant applications of this compound lies in its potential as a precursor for drug development. The benzodioxin core is known for its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Studies have shown that derivatives of this compound exhibit promising pharmacological activities, such as anti-inflammatory and analgesic effects. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that 4-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Butan-2-Ol derivatives can inhibit COX enzymes, which are key players in inflammation.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The bromine atom in the structure provides opportunities for further functionalization, such as cross-coupling reactions with metals like palladium or copper. These reactions can lead to the formation of biaryl compounds with unique electronic properties, which are valuable in the development of organic electronics and optoelectronic materials.

Recent research has also focused on the environmental impact of 4-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin) compounds. Studies have shown that these compounds can undergo biodegradation under specific environmental conditions, reducing their persistence in ecosystems. However, further investigations are required to fully understand their environmental fate and toxicity.

In conclusion, 4-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin) is a versatile compound with diverse applications in drug discovery and materials science. Its unique chemical structure and reactivity make it an attractive target for researchers across various disciplines. As new synthetic methods and applications continue to emerge, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.